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Get Quote

The table below consolidates the key technical information available for Haploside C, a flavonoid glycoside.

Property Details

Biological
Sources

Haplophyllum perforatum, H. foliosum, H. pedicellatum [1] [2]

Molecular
Formula

C₃₁H₃₆O₁₈ [2]

Molecular
Weight

696.6213 g/mol [2]

Melting Point 143–145 °C [2]

Specific
Rotation

[α]²²D −0±3° (in methanol) [2]

UV-Vis Spectral
Data (λmax)

260 (4.38), 275 (4.20), 343 (4.05), 385 (4.26) [2]

IR Spectral
Peaks (cm⁻¹)

3520–3270 (OH), 1730 (C=O ester), 1650 (C=O γ-pyrone), 1620, 1600, 1566, 1470,

1448 (aromatic C=C) [2]

¹H NMR Key
Signals

1.13 (3H, d, J=5.5 Hz, CH₃), 3.88 (3H, s, OCH₃), 3.96 (3H, s, 8-OCH₃), 4.84 (1H, br

s, rhamnose H-1"), 5.45 (1H, d, J=4.0 Hz, glucose H-1"), 6.44 (1H, s, H-6), 6.87 (1H,
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Property Details

d, J=8.0 Hz, H-5'), 7.74 (1H, dd, J=2.0, 8.0 Hz, H-6') [2]

Reported
Activity

Hypoazotemic (blood nitrogen-lowering) activity [1]

Experimental Context & Potential Workflows

While detailed, step-by-step protocols for Haploside C are not available in the search results, the

methodologies from general research on similar natural compounds can be inferred.

Isolation and Extraction: Haploside C was isolated from Haplophyllum species. A common

approach involves using ethanol-water mixtures (e.g., 80:20 v/v) for extraction at elevated
temperatures (e.g., 60°C), followed by filtration and lyophilization [3]. Further purification would

typically involve various chromatographic techniques.
Structure Elucidation: The structure was determined using a combination of techniques standard in

natural product chemistry, including UV, IR, and 1H NMR spectroscopy, as summarized in the table
above [2].

Bioactivity Screening: The initial hypoazotemic activity was likely identified through in vivo models
in rodents, measuring the compound's effect on blood nitrogen compounds like urea and creatinine

[1].

Based on the known biology of flavonoids, the diagram below illustrates a hypothetical workflow for

investigating Haploside C's potential anticancer mechanisms, which is a common research direction for such

compounds.
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Molecular Analysis

Haploside C Treatment

Proliferation & Cell Viability Assays Apoptosis Assays Cell Cycle Analysis Migration & Invasion Assays

Identify Phenotypic Impact

Target & Pathway Profiling

Transcriptomics/RNA-seq Western Blot

Mechanistic Validation
(e.g., Gene Knockdown)

Proposed Mechanism of Action

Click to download full resolution via product page

A proposed workflow for profiling the anticancer activity of Haploside C, linking phenotypic assays to

molecular target identification.

Suggestions for Further Research
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The available data on Haploside C is limited. To build a contemporary whitepaper, you would need to

investigate the following:

Modern Anticancer Profiling: As with other flavonoids like hyperoside [4] and cardiac glycosides
like Lanatoside C [5], you could evaluate Haploside C using a panel of human cancer cell lines.

Standard assays would include Cell Counting Kit-8 (CCK-8) for viability, colony formation, flow
cytometry for cell cycle and apoptosis, and transwell assays for migration/invasion [5].

Pathway Analysis: After establishing a phenotypic effect, use transcriptomic sequencing (RNA-
seq) to identify Differentially Expressed Genes (DEGs) and affected pathways, such as TNF/IL-17 or

other inflammatory and apoptotic pathways [5].
ADMET Profiling: For drug development, investigate its Absorption, Distribution, Metabolism,

Excretion, and Toxicity (ADMET) properties using in silico and in vitro models [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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